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Compound of Interest

Compound Name:
N-Methyl Homarylamine

hydrochloride

Cat. No.: B1163423 Get Quote

Essential Safety and Handling Guide for N-Methyl
Homarylamine Hydrochloride
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling N-Methyl Homarylamine hydrochloride. Adherence to these procedures

is critical to ensure personal safety and minimize environmental impact. This compound is

categorized as a phenethylamine and is intended for research and forensic applications.[1]

Chemical and Physical Properties

Property Value Reference

Molecular Formula C₁₁H₁₅NO₂ • HCl [1]

Molecular Weight 229.7 g/mol [1]

Appearance Off-white solid [2]

Solubility

DMF: 30 mg/mL, DMSO: 30

mg/mL, Ethanol: 5 mg/mL,

PBS (pH 7.2): 10 mg/mL

[1][3]

Melting Point 228 - 233 °C [2]
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Hazard Identification and Personal Protective Equipment
(PPE)
N-Methyl Homarylamine hydrochloride is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[2][4][5] It is crucial to use appropriate personal

protective equipment to mitigate these risks.

PPE Category Specification Rationale

Hand Protection

Nitrile rubber gloves inspected

prior to use.[6] Change gloves

every 30 minutes or

immediately if contaminated,

punctured, or torn.[7]

Prevents skin contact and

irritation.[4]

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166,

or chemical safety goggles.[8]

A full-face shield is preferred

when there is a risk of

splashing.[9]

Protects against serious eye

irritation.[4]

Skin and Body Protection

A disposable, long-sleeved

gown that is resistant to

permeability by hazardous

drugs. Gowns should close in

the back and have tight-fitting

cuffs.[7][10]

Provides a barrier against skin

contact and contamination of

personal clothing.

Respiratory Protection

A NIOSH-certified N95 or N100

respirator should be used

when there is a risk of

generating airborne powder or

aerosols.[9] Work should be

conducted in a well-ventilated

area, preferably under a

chemical fume hood.[6]

Prevents respiratory tract

irritation.[4][5]
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Unpacking

a. Inspection: Upon receipt, inspect the package for any signs of damage or leakage.

b. PPE: Wear two pairs of chemotherapy gloves, a disposable gown, and a full-face,

powered air-purifying respirator (PAPR) when unpacking.[7]

c. Location: Unpack in a designated area with controlled ventilation to contain any potential

contamination.

2. Storage

a. Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6]

b. Security: Store in a locked cabinet or an area accessible only to authorized personnel.[6]

c. Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[6]

3. Preparation and Use

a. Location: All handling and preparation work must be conducted inside a certified chemical

fume hood.[6]

b. PPE: Wear appropriate PPE as detailed in the table above, including double gloves, a

gown, and eye protection.

c. Weighing: When weighing the solid material, do so carefully to avoid generating dust.

d. Dissolving: When preparing solutions, add the solid to the solvent slowly.

e. Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the compound, even after removing gloves.[6]

4. Spill Management
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a. Evacuation: Evacuate non-essential personnel from the spill area.

b. Ventilation: Ensure adequate ventilation.

c. Containment: Cover drains to prevent the material from entering sewers.[6]

d. Cleanup: For small spills, gently sweep up the solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal. For liquid spills, absorb with an inert

material and place in a sealed container.

e. Decontamination: Clean the spill area thoroughly with an appropriate decontaminating

solution.

f. Reporting: Report the spill to the laboratory supervisor and the Environmental Health and

Safety (EHS) department.

Disposal Plan
Proper disposal of N-Methyl Homarylamine hydrochloride and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Labeling

a. Isolate Waste: Segregate N-Methyl Homarylamine hydrochloride waste from other

chemical waste streams.[11]

b. Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "N-Methyl Homarylamine hydrochloride."

2. Container Management

a. Container Type: Use a compatible, leak-proof, and sealable container for all waste.

b. Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.[11]

3. Disposal Procedure
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a. EHS Contact: Do not dispose of this chemical down the drain or in the regular trash.[11]

Contact your institution's Environmental Health and Safety (EHS) office for guidance.[11]

b. Waste Pickup: Complete a chemical waste pickup request form as provided by your EHS

department.[11]

c. Professional Disposal: The disposal of the contents and the container must be done

through an approved waste disposal plant.[6][12]

Workflow Diagrams
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Handling Workflow for N-Methyl Homarylamine hydrochloride
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Caption: Step-by-step handling workflow from receipt to experimental use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1163423?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for N-Methyl Homarylamine hydrochloride
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Caption: Procedural flow for the safe disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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